tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H30BN3O4/c1-16(2,3)24-15(23)21-9-8-14(12-21)22-11-13(10-20-22)19-25-17(4,5)18(6,7)26-19/h10-11,14H,8-9,12H2,1-7H3
• InChI Key: IGWFVUAHNXWIFY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)C3CCN(C3)C(=O)OC(C)(C)C
• Molecular Formula: C18H30BN3O4
• Molecular Weight: 363.3 g/mol

Description

“tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate” is a chemical compound with the empirical formula C15H28BNO4. It is also known as 1-Boc-pyrrolidine-3-boronic acid pinacol ester.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H28BNO4/c1-13(2,3)19-12(18)17-9-8-11(10-17)16-20-14(4,5)15(6,7)21-16/h11H,8-10H2,1-7H3. This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and bonds.

Scientific Research Applications

• Organic Synthesis

  • These compounds are often used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This reaction is widely used in the pharmaceutical industry and in academic research for the synthesis of complex organic compounds, including natural products, pharmaceuticals, and polymers.

• Cancer Research

  • Some sources suggest that similar compounds may have applications in cancer research. They could potentially be used in the development of targeted therapies for various types of cancer, including mammary, pulmonary, and prostatic carcinomas.

• Pharmaceutical Industry

  • Given their potential use in organic synthesis and cancer research, these compounds could also have broader applications in the pharmaceutical industry. They could be used in the development of new drugs or therapies.

• Material Science

  • The unique properties of these compounds could potentially be exploited in material science, for example in the development of new polymers or other materials.

• Chemical Industry

  • These compounds could also have various applications in the broader chemical industry, for example in the production of dyes, pigments, or other chemical products.

• Academic Research

  • Given their potential applications in various fields, these compounds are likely to be of interest in academic research. They could be used in the development of new synthetic methods, in studies of reaction mechanisms, or in other areas of research.

Safety And Hazards

The compound should be handled with care, as it may pose certain hazards. The safety information provided indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details